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Compound of Interest

Compound Name: TINUVIN-1130
CAS No.: 84268-33-7
Cat. No.: B1220908
Get Quote
. J

This technical support center provides researchers, scientists, and drug development
professionals with troubleshooting guides and frequently asked questions (FAQs) to address
challenges related to the leaching of TINUVIN®-1130 from polymer films.

Frequently Asked Questions (FAQs)

Q1: What is TINUVIN®-1130 and why is it used in polymer films?

Al: TINUVIN®-1130 is a liquid UV absorber belonging to the hydroxyphenyl-benzotriazole
class.[1][2] It is incorporated into polymer films to protect them and light-sensitive substrates
from degradation caused by UV radiation.[1][3] Its broad UV absorption spectrum makes it
highly effective.[2] It is known for its high temperature and extraction resistance, making it
suitable for demanding applications.[1][2]

Q2: What are the primary mechanisms that cause TINUVIN®-1130 to leach from a polymer
film?

A2: Leaching of additives like TINUVIN®-1130, which are typically not chemically bound to the
polymer, occurs through a process of diffusion and migration.[4] This process is influenced by
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several factors:

o Polymer-Additive Compatibility: The solubility and interaction between TINUVIN®-1130 and
the polymer matrix play a crucial role.[5]

« Environmental Conditions: Elevated temperatures can increase the rate of diffusion and
leaching.[6]

» Physical State of the Polymer: Surface cracking or degradation of the polymer film can
create pathways for the additive to leach out.

Q3: How can | minimize TINUVIN®-1130 leaching from my polymer films?
A3: Several strategies can be employed to minimize leaching:

o Covalent Bonding/Crosslinking: TINUVIN®-1130 possesses a hydroxyl (-OH) functional
group that can be reacted with crosslinkers like isocyanates or melamines.[2] This chemically
bonds the UV absorber to the polymer network, significantly reducing its mobility and
potential for migration.

e Synergistic Formulations: Using TINUVIN®-1130 in combination with a Hindered Amine Light
Stabilizer (HALS) can create a synergistic effect.[1][7] This can improve the overall UV
protection, potentially allowing for a lower concentration of TINUVIN®-1130, which in turn
can reduce the driving force for leaching.[7]

o Optimizing Concentration: Use the lowest effective concentration of TINUVIN®-1130. The
manufacturer suggests that the optimal amount should be determined through laboratory
trials.[1]

o Surface Modification: Applying a protective, inert coating on the polymer film can act as a
physical barrier to prevent the migration of TINUVIN®-1130.

Q4: What are the recommended concentrations for TINUVIN®-1130 in a formulation?

A4: The recommended concentration of TINUVIN®-1130 is typically between 1.0 — 3.0%.
When used in a synergistic combination with a HALS (such as Tinuvin® 123, 249, or 292), the
recommended HALS concentration is between 0.5 — 2.0%.[1]
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Problem

Potential Cause

Recommended Solution

High levels of TINUVIN®-1130
detected in the surrounding

medium.

Additive is not sufficiently
immobilized within the polymer

matrix.

1. Implement Crosslinking: If
your polymer system has
reactive groups (e.g.,
isocyanates, melamines),
utilize the hydroxyl functionality
of TINUVIN®-1130 to create
covalent bonds. 2. Optimize
Formulation: Evaluate the
concentration of
TINUVIN®-1130. It may be
possible to reduce the
concentration without
compromising UV protection,
especially if used with a HALS.

Loss of UV protection over
time, suggesting additive

depletion.

Leaching of TINUVIN®-1130

from the film surface.

1. Introduce a HALS: Combine
TINUVIN®-1130 with a HALS
to enhance long-term stability
and reduce the reliance on a
high concentration of the UV
absorber.[7] 2. Consider a
Protective Coating: Apply a
clear, non-leaching topcoat to
the polymer film to act as a

barrier.

Inconsistent leaching results

between batches.

Variability in polymer curing or

processing conditions.

1. Standardize Curing
Protocol: Ensure consistent
time, temperature, and
atmosphere during the curing
process to promote complete
crosslinking. 2. Verify
Homogeneous Mixing: Ensure
that TINUVIN®-1130 and other
additives are uniformly
dispersed throughout the
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polymer matrix before film

formation.

Quantitative Data on UV Stabilizer Migration

While specific migration data for TINUVIN®-1130 is not readily available in the public literature,
the following table presents data for a similar hydroxyphenyl-benzotriazole UV stabilizer,
Tinuvin 234, from polyethylene terephthalate (PET) into a food simulant (95% ethanol). This
data can serve as a reference for understanding the potential migration behavior.

Temperature (°C) Time (days) Migration (pg/dm?)

40 10 2

Data adapted from a study on Tinuvin 234 migration from PET into 95% ethanol.[6][8]

Experimental Protocols
Protocol 1: Static Equilibrium Leaching Test

This protocol is adapted from methodologies used to assess the leaching of benzotriazole UV
stabilizers.[5]

Objective: To determine the equilibrium concentration of TINUVIN®-1130 that leaches from a
polymer film into a specific solvent.

Materials:

Polymer film containing a known concentration of TINUVIN®-1130.

20 mL glass vials with PTFE-lined caps.

Leaching solvent (e.g., water, ethanol/water mixture, or a relevant food simulant).

Analytical balance.

Orbital shaker.
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HPLC-UV system.

Procedure:

Cut the polymer film into small, uniform pieces (e.g., 5mm x 5mm).

Accurately weigh 20-30 mg of the polymer film pieces and place them into a 20 mL glass
vial.

Add 10 mL of the chosen leaching solvent to the vial.
Seal the vial tightly with the PTFE-lined cap.
Place the vial on an orbital shaker at a constant temperature (e.g., 40°C).

Allow the system to equilibrate for a predetermined time (e.g., 72 hours). It is recommended
to perform preliminary experiments to determine the time to reach equilibrium.

After equilibration, carefully decant the solvent (leachate) into a clean vial for analysis.

Analyze the concentration of TINUVIN®-1130 in the leachate using a validated HPLC-UV
method.

Protocol 2: Dynamic Leaching Test

This protocol is a generalized procedure for a dynamic leaching test, which can be more

representative of real-world conditions where the surrounding medium is not static.

Objective: To measure the rate of TINUVIN®-1130 leaching from a polymer film over time.

Materials:

Polymer film sample of a defined surface area.
Flow-through cell or a similar apparatus to hold the sample.
Peristaltic pump.

Reservoir for the leaching solvent.
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o Fraction collector or sample vials.
e HPLC-UV system.
Procedure:

e Mount the polymer film sample in the flow-through cell, ensuring a defined surface area is
exposed to the solvent.

e Pump the leaching solvent from the reservoir through the cell at a constant, slow flow rate.

o Collect the leachate at regular time intervals using a fraction collector or by manually
changing sample vials.

e Analyze the concentration of TINUVIN®-1130 in each collected fraction using a validated
HPLC-UV method.

e Calculate the cumulative amount of TINUVIN®-1130 leached over time and express it as
mass per unit surface area (e.g., pg/cm3).

Protocol 3: HPLC-UV Analysis of TINUVIN®-1130 in
Leachate

This is a general method for the quantitative analysis of benzotriazole-type UV absorbers.[5]
Instrumentation:

e High-Performance Liquid Chromatography (HPLC) system with a UV-Vis detector.

e C18 analytical column (e.g., 2.1 mm x 50 mm, 1.7 pm).

Chromatographic Conditions:

» Mobile Phase: Isocratic elution with 95% acetonitrile and 5% water.

e Flow Rate: 0.20 mL/min.

e Column Temperature: 35°C.
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o Detection Wavelength: Determined by measuring the UV absorbance spectrum of a
TINUVIN®-1130 standard (typically in the 300-350 nm range for benzotriazoles).

« Injection Volume: 10-20 pL.
Procedure:

o Prepare a series of standard solutions of TINUVIN®-1130 in the leaching solvent at known
concentrations.

o Generate a calibration curve by injecting the standard solutions and plotting the peak area
against the concentration.

« Inject the leachate samples and determine the peak area for TINUVIN®-1130.

o Calculate the concentration of TINUVIN®-1130 in the leachate samples using the calibration

curve.

Visualizations
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Strategies to Prevent TINUVIN®-1130 Leaching
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Caption: Strategies to mitigate TINUVIN®-1130 leaching and improve film durability.
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Caption: Experimental workflow for the analysis of TINUVIN®-1130 leaching.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 12 /12 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220908?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

